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Compound of Interest

Compound Name: Nodaga-LM3

Cat. No.: B12386615

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the radiolabeling of the somatostatin

receptor subtype 2 (SSTR2) antagonist, Nodaga-LM3, with the positron-emitting radionuclide
Gallium-68 (°8Ga). The resulting radiopharmaceutical, [*®Ga]Ga-Nodaga-LM3, is a promising
agent for Positron Emission Tomography (PET) imaging of neuroendocrine tumors (NETs)[1].

Introduction

Nodaga-LM3 is a conjugate of the SSTR2 antagonist LM3 and the chelator 1,4,7-
triazacyclononane,1-glutaric acid-4,7-acetic acid (NODAGA)[1]. The NODAGA chelator allows
for efficient and stable complexation with Gallium-68 under mild conditions. [*®8Ga]Ga-Nodaga-
LM3 has demonstrated favorable biodistribution, high tumor uptake, and good tumor retention,
leading to high-contrast PET images in preclinical and clinical settings[2][3]. This protocol
outlines the necessary materials, equipment, and procedures for the preparation and quality
control of [(8Ga]Ga-Nodaga-LM3.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the radiolabeling
procedure.
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Parameter Value Reference
Precursor

Nodaga-LM3 Amount 40 pug

Gallium-68

Source 68Ge/%8Ga generator

Eluent 0.1 M Hydrochloric Acid

Reaction Conditions

Buffer Sodium Acetate
Final Reaction pH 4

Reaction Temperature 100°C
Incubation Time 10 minutes

Quality Control

Radiochemical Purity (RCP) >95%

Experimental Protocols
Materials and Equipment

e Reagents:

o

Nodaga-LM3 precursor (GMP-grade)

o

68Ge/%8Ga generator (e.g., Eckert & Ziegler)

[¢]

0.1 M Hydrochloric Acid (sterile, metal-free)

[¢]

Sodium Acetate buffer (sterile, metal-free)

o

Sterile water for injection (WFI)

o

Ethanol (absolute, for cleaning)
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o Metal-free water and buffers for quality control
e Equipment:
o Hot cell for radiolabeling
o Reaction vial (metal-free)
o Dose calibrator
o Heating block or water bath
o Syringes and sterile needles
o Sterile filters (0.22 pm)
o High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector
o Thin-Layer Chromatography (TLC) scanner

o pH meter or pH strips

Precursor Preparation and Storage

The Nodaga-LM3 precursor should be of Good Manufacturing Process (GMP) grade. For long-
term storage, the lyophilized powder should be kept at -20°C or -80°C in a sealed container,
protected from moisture. A stock solution can be prepared by dissolving the precursor in sterile
water. This stock solution should be aliquoted and stored at -20°C or -80°C to avoid repeated
freeze-thaw cycles.

Radiolabeling Procedure

This procedure should be performed in a hot cell using aseptic techniques.

o Elution of ¢8Ga: Elute the °8Ge/®8Ga generator with 5 mL of 0.1 M hydrochloric acid
according to the manufacturer's instructions.

e Preparation of Reaction Mixture:
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o In a sterile reaction vial, dissolve 40 ug of the Nodaga-LM3 precursor in sodium acetate
buffer.

o Add the ®8Ga eluate directly to the reaction vial containing the precursor and buffer.

o Adjust the final pH of the reaction mixture to 4.

 Incubation: Heat the reaction mixture to 100°C for 10 minutes to facilitate the incorporation of
the radionuclide.

o Cooling and Formulation: After incubation, allow the reaction mixture to cool to room
temperature. The final product can be diluted with sterile saline for injection.

Quality Control

A comprehensive quality control system is essential to ensure the safety and efficacy of the
radiopharmaceutical.

The radiochemical purity should be greater than 95%. This can be determined by both HPLC
and TLC.

e High-Performance Liquid Chromatography (HPLC):

o Column: Reversed-phase C18 column (e.g., ZORBAX Eclipse XDB-C18, 4.6 x 150 mm, 5
pm).

o Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (TFA) (Solvent A) and
acetonitrile with 0.1% TFA (Solvent B).

o Flow Rate: 1 mL/min.
o Detection: UV detector and a radioactivity detector in series.

o Procedure: Inject a small aliquot of the final product. The retention time of [¢8Ga]Ga-
Nodaga-LM3 will be different from that of free ¢8Ga and other radiochemical impurities.

e Thin-Layer Chromatography (TLC):
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o Stationary Phase: ITLC-SG strips.

o Mobile Phase: A mixture of 1 M ammonium acetate and methanol (1:1 v/v) can be used to
separate the labeled product from colloidal ¢8Ga.

o Procedure: Apply a small spot of the final product onto the TLC strip and develop the
chromatogram. After development, the strip is scanned using a radio-TLC scanner to
determine the distribution of radioactivity.

e pH: The pH of the final product should be checked using a pH meter or pH strips and should
be suitable for intravenous injection (typically between 4.5 and 7.5).

» Radionuclidic Purity: The presence of the parent radionuclide, ®8Ge, should be determined.
The %8Ge breakthrough must be below the pharmacopeial limit (e.g., <0.001%).

« Sterility and Endotoxins: The final product must be sterile and pyrogen-free. Sterility testing
and a Limulus Amebocyte Lysate (LAL) test for bacterial endotoxins should be performed
according to pharmacopeial standards.

Visualizations
Experimental Workflow
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Caption: Workflow for the radiolabeling of Nodaga-LM3 with Gallium-68.
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Caption: Chelation of Gallium-68 by the Nodaga-LM3 conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Radiolabeling
Nodaga-LM3 with Gallium-68]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386615#protocol-for-radiolabeling-nodaga-Im3-
with-gallium-68]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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